3-(1-(3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-[3-(3,5-dimethylpyrazol-1-yl)propanoyl]piperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C21H24FN5O3/c1-13-11-14(2)26(24-13)10-7-19(28)25-8-5-16(6-9-25)27-20(29)17-12-15(22)3-4-18(17)23-21(27)30/h3-4,11-12,16H,5-10H2,1-2H3,(H,23,30)
• InChI Key: OZWREUBEVKOZSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCC(=O)N2CCC(CC2)N3C(=O)C4=C(C=CC(=C4)F)NC3=O)C
• Molecular Formula: C21H24FN5O3
• Molecular Weight: 413.4 g/mol
• CAS No.: 2034459-99-7

Description

3-(1-(3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H24FN5O3 and its molecular weight is 413.453. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Derivative Formation

This compound, due to its complex structure involving pyrazole and quinazoline moieties, serves as a precursor in the synthesis of a variety of heterocyclic compounds. For instance, derivatives of pyrazolopyridine, achieved through reactions with different key intermediates, have been explored for their antioxidant properties. Some synthesized compounds have demonstrated the ability to protect DNA from damage induced by oxidative stress agents, showcasing their potential in biomedical research aimed at developing antioxidants or protective agents against oxidative DNA damage (Gouda, 2012).

Antimicrobial Evaluation

Further explorations into fluoroquinolones, which share structural similarities with the query compound, have been conducted to assess their antimicrobial efficacy. Novel analogs prepared under various synthesis conditions demonstrated significant activity against a range of microorganisms, underlining the potential of such compounds in developing new antimicrobial agents. The structural framework provided by quinazoline and pyrazole moieties is instrumental in the antimicrobial activity observed, suggesting a pathway for the development of potent antibiotics (Prasad et al., 2017).

Herbicidal Activity

A novel approach in agrochemical research involves the utilization of pyrazole-quinazoline-2,4-dione hybrids as inhibitors of 4-Hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in the biosynthetic pathway of plastoquinone and tocopherols, which are essential for plant growth. These inhibitors show promise in controlling resistant weeds, with one compound exhibiting superior potency compared to standard treatments. This indicates the role of such compounds in developing new herbicides with unique modes of action, highlighting the versatility of the chemical structure in addressing diverse applications (He et al., 2020).